Cas no 2138097-67-1 (5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole)

• Product Name: 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole
• CAS No: 2138097-67-1
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 6069351
• PubChem ID: 165606338
• Update Time: 2025-06-11

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138097-67-1
• 5-[5-chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole
• EN300-1157301
• 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole

• Inchi： 1S/C12H18ClNS/c1-8(2)10-4-3-9(13)5-11(10)12-6-14-7-15-12/h6-11H,3-5H2,1-2H3
• InChI Key： IPGXPSPLYVSXGD-UHFFFAOYSA-N
• SMILES： ClC1CCC(C(C)C)C(C2=CN=CS2)C1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole: A Comprehensive Overview

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole (CAS No. 2138097-67-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. This article aims to provide a detailed overview of 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole is a cyclic compound with a thiazole ring and a substituted cyclohexyl group. The thiazole ring, consisting of a sulfur and a nitrogen atom, imparts unique chemical and biological properties to the molecule. The presence of the chlorine atom and the isopropyl group on the cyclohexyl ring further enhances its structural diversity and functional versatility. The compound's molecular formula is C₁₄H₁₈ClNS, with a molecular weight of approximately 267.8 g/mol.

The physical properties of 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole include its appearance as a white crystalline solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole has been reported using several methodologies. One common approach involves the reaction of 5-chloro-2-isopropylcyclohexanone with thiourea followed by cyclization to form the thiazole ring. This method typically yields high purity products with good yields. Another synthetic route involves the condensation of 5-chloro-2-isopropylcyclohexanone with 2-aminothiophenol under acidic conditions to form the desired thiazole derivative.

The choice of synthetic method depends on factors such as the availability of starting materials, reaction conditions, and desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound, which minimize waste generation and energy consumption.

Biological Activities

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation and pain signaling.

In addition to its anti-inflammatory properties, 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole has also demonstrated potential as an antimicrobial agent. Studies have shown that it exhibits significant activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The mechanism of action involves disruption of bacterial cell membranes and inhibition of essential metabolic processes.

Clinical Applications and Research Advancements

The potential clinical applications of 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Preclinical studies have shown that it effectively reduces inflammation and pain without significant side effects.

In the field of infectious diseases, ongoing research is investigating the efficacy of 5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole against multidrug-resistant bacteria. Early results are promising, suggesting that it could be a valuable addition to the current arsenal of antibiotics. Additionally, its broad-spectrum activity makes it suitable for use in combination therapy to prevent the development of resistance.

Conclusion

5-[5-Chloro-2-(propan-2-yl)cyclohexyl]-1,3-thiazole (CAS No. 2138097-67-1) is a versatile compound with potential applications in multiple therapeutic areas. Its unique chemical structure confers valuable biological properties, including anti-inflammatory and antimicrobial activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable tool in the development of novel drugs for treating various diseases.